N'-[(4-tert-butylphenoxy)acetyl]-4-methylbenzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds related to N'-[(4-tert-butylphenoxy)acetyl]-4-methylbenzohydrazide involves complex chemical reactions. For example, derivatives of tert-butylphenoxyacetylhydrazide have been synthesized through reactions with aromatic aldehydes, showcasing the chemical versatility and reactivity of the hydrazide functional group (Podyachev et al., 2007). These synthesis routes often employ common laboratory techniques and can be tailored to produce a wide range of compounds with varied chemical structures.
Molecular Structure Analysis
The molecular structure of compounds similar to this compound has been elucidated using techniques like X-ray crystallography and NMR spectroscopy. These studies reveal the conformational details of the molecules, including bond lengths, angles, and the presence of intramolecular hydrogen bonds, which are crucial for understanding the compound's chemical behavior and reactivity (Gholivand et al., 2009).
Chemical Reactions and Properties
Chemical reactions involving this compound derivatives can vary widely, demonstrating their reactivity towards different chemical agents. For instance, the formation of N-acylhydrazones from related hydrazides in the presence of aromatic aldehydes highlights the ability of these compounds to engage in condensation reactions, forming structurally complex and potentially bioactive molecules (Shakir et al., 2014).
Physical Properties Analysis
The physical properties of tert-butylphenoxyacetylhydrazide derivatives, such as solubility, melting point, and crystallinity, are influenced by the molecular structure and substituents. These properties are critical for determining the compound's suitability for various applications, including its potential use in materials science and pharmaceuticals. Studies on related compounds provide insights into how structural variations affect these physical properties, enabling predictions about the behavior of this compound under different conditions.
Chemical Properties Analysis
The chemical properties of this compound, such as reactivity, stability, and interaction with other molecules, can be inferred from research on similar compounds. For example, the study of hydrogen bond formations in substituted N-(2-hydroxyphenyl)-2-((4-methylbenzenesulfonyl)amino)acetamides reveals the importance of intermolecular interactions in determining the chemical behavior of related molecules (Romero & Margarita, 2008).
Safety and Hazards
properties
IUPAC Name |
N'-[2-(4-tert-butylphenoxy)acetyl]-4-methylbenzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c1-14-5-7-15(8-6-14)19(24)22-21-18(23)13-25-17-11-9-16(10-12-17)20(2,3)4/h5-12H,13H2,1-4H3,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPJMOPXUHAKXFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NNC(=O)COC2=CC=C(C=C2)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.